Cas no 1521695-19-1 (5-Cyclopropanecarbonyl-2,2-dimethylcyclopentan-1-one)

• Product Name: 5-Cyclopropanecarbonyl-2,2-dimethylcyclopentan-1-one
• CAS No: 1521695-19-1
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 5742705
• PubChem ID: 79856765
• Update Time: 2025-06-07

5-Cyclopropanecarbonyl-2,2-dimethylcyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• 5-CYCLOPROPANECARBONYL-2,2-DIMETHYLCYCLOPENTAN-1-ONE
• EN300-1124983
• CS-0348427
• 5-(Cyclopropanecarbonyl)-2,2-dimethylcyclopentan-1-one
• 1521695-19-1
• AKOS018415603
• 5-Cyclopropanecarbonyl-2,2-dimethylcyclopentan-1-one

• Inchi： 1S/C11H16O2/c1-11(2)6-5-8(10(11)13)9(12)7-3-4-7/h7-8H,3-6H2,1-2H3
• InChI Key： AZRJJSUBWYQMLV-UHFFFAOYSA-N
• SMILES： O=C(C1C(C(C)(C)CC1)=O)C1CC1

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.1Ų

Additional information on 5-Cyclopropanecarbonyl-2,2-dimethylcyclopentan-1-one

Research Brief on 5-Cyclopropanecarbonyl-2,2-dimethylcyclopentan-1-one (CAS: 1521695-19-1) in Chemical Biology and Pharmaceutical Applications

The compound 5-Cyclopropanecarbonyl-2,2-dimethylcyclopentan-1-one (CAS: 1521695-19-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of complex bioactive molecules. Its cyclopropane and cyclopentanone moieties contribute to its high reactivity and versatility, making it a valuable building block in medicinal chemistry. Researchers have successfully utilized 5-Cyclopropanecarbonyl-2,2-dimethylcyclopentan-1-one in the development of novel enzyme inhibitors, particularly targeting enzymes involved in inflammatory pathways and cancer progression.

In a 2023 publication in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy as a precursor in the synthesis of selective COX-2 inhibitors. The study reported that derivatives of 5-Cyclopropanecarbonyl-2,2-dimethylcyclopentan-1-one exhibited potent anti-inflammatory activity with reduced gastrointestinal side effects compared to traditional NSAIDs. These findings suggest its potential for developing safer anti-inflammatory drugs.

Another significant application was reported in oncology research, where the compound's derivatives showed promising activity against various cancer cell lines. The unique spatial arrangement of its functional groups allows for optimal interaction with biological targets, particularly in disrupting protein-protein interactions critical for tumor growth. Current research is exploring its potential in combination therapies with existing anticancer agents.

The pharmacokinetic properties of 5-Cyclopropanecarbonyl-2,2-dimethylcyclopentan-1-one derivatives have also been investigated, with studies indicating favorable absorption and metabolic stability profiles. These characteristics, combined with its synthetic accessibility, position this compound as an attractive scaffold for further drug development efforts across multiple therapeutic areas.

Ongoing research is focusing on expanding the structural diversity of derivatives based on this core structure, with particular emphasis on improving target selectivity and reducing off-target effects. The compound's versatility suggests it may find applications beyond its current uses, possibly in neurological disorders or infectious diseases. Future studies will likely explore these potential applications while continuing to optimize its pharmacological properties.